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Compound of Interest

Compound Name: PHOSPHORUS YELLOW

Cat. No.: B1239486 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the key thermochemical data for the

primary allotropes of phosphorus: white, red, black, and violet. The information is presented to

facilitate objective analysis and is supported by established experimental methodologies.

Data Presentation: Thermochemical Properties
The following tables summarize the essential quantitative thermochemical data for the different

allotropes of phosphorus. White phosphorus is conventionally used as the standard state for

thermodynamic calculations, and therefore its standard enthalpy of formation is defined as

zero.[1]
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Property
White
Phosphorus
(α)

Red
Phosphorus
(Amorphous)

Black
Phosphorus
(Orthorhombic
)

Violet
Phosphorus
(Hittorf's)

Standard

Enthalpy of

Formation (ΔHf°)

at 298.15 K

0 kJ/mol[2] -17.6 kJ/mol[2] -39.3 kJ/mol[2]

-17.46 kJ/mol

(for red, v phase)

[3]

Standard Molar

Entropy (S°) at

298.15 K

41.09 ± 0.25

J/mol·K[3]
22.8 J/mol·K

22.8 J/mol·K (for

black phase)

Data not readily

available

Heat Capacity

(Cp) at 298.15 K
23.84 J/mol·K 21.2 J/mol·K

Data not readily

available

Data not readily

available

Note: The value for violet phosphorus is from the NIST WebBook for "red, v phase" and is the

most likely available experimental value for this allotrope.[3] Recent computational studies

suggest that violet phosphorus may be the most thermodynamically stable allotrope, which

would imply a more negative enthalpy of formation.[4]

Experimental Protocols: Determination of
Thermochemical Data
The thermochemical data presented in this guide are primarily determined through calorimetric

techniques. The following are detailed methodologies for the key experiments.

a) Bomb Calorimetry for Enthalpy of Combustion

The standard enthalpy of formation of phosphorus allotropes is often determined indirectly by

measuring the enthalpy of combustion using a bomb calorimeter.

Principle: A known mass of the phosphorus sample is completely combusted in a high-

pressure oxygen environment within a constant-volume vessel (the "bomb"). The heat

released by the combustion reaction is absorbed by a surrounding water bath, and the

temperature change of the water is measured.
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Apparatus:

Parr-type oxygen bomb calorimeter

High-precision thermometer (to 0.01°C)

Ignition circuit

Pellet press

Crucible

Oxygen tank with pressure regulator

Procedure:

A pellet of a known mass (not exceeding 1 g) of the phosphorus allotrope is prepared

using a pellet press.[5]

The pellet is placed in the crucible inside the bomb. A fuse wire of known length and mass

is attached to the ignition circuit, with the wire in contact with the sample.[6]

The bomb is sealed and flushed with oxygen to remove any atmospheric nitrogen. It is

then filled with pure oxygen to a pressure of approximately 25-30 atm.[5]

The pressurized bomb is submerged in a known volume of distilled water in the

calorimeter's insulated bucket. The system is allowed to reach thermal equilibrium, and the

initial temperature is recorded.[5]

The sample is ignited by passing an electric current through the fuse wire.

The temperature of the water bath is recorded at regular intervals until a maximum

temperature is reached and then begins to cool.

The heat capacity of the calorimeter system is determined by combusting a standard

substance with a known heat of combustion, such as benzoic acid.[7]
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The enthalpy of combustion is calculated from the temperature rise, the heat capacity of

the calorimeter, and corrections for the heat released by the ignition wire and the formation

of any side products (e.g., nitric acid from residual nitrogen).

Calculation: The standard enthalpy of formation is then calculated using Hess's Law, by

combining the experimentally determined enthalpy of combustion with the known standard

enthalpies of formation of the combustion products (e.g., P₄O₁₀).

b) Solution Calorimetry

Solution calorimetry can also be employed to determine the enthalpy of formation.

Principle: This method involves measuring the heat change when a substance dissolves in a

suitable solvent. By measuring the heats of solution of the reactants and products of a

formation reaction, the enthalpy of the formation reaction can be calculated.

Apparatus:

Isothermal or adiabatic solution calorimeter

Stirrer

High-precision thermometer

Reaction vessel

Procedure:

A suitable solvent is chosen in which the phosphorus allotrope and its constituent

elements in their standard state react to form a common dissolved species.

The heat of solution of the phosphorus allotrope is measured by dissolving a known mass

in the solvent and recording the temperature change.

The heat of reaction of the constituent elements in their standard states in the same

solvent to form the same final solution is also measured.
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By applying Hess's law to the measured enthalpy changes, the enthalpy of formation of

the phosphorus allotrope can be determined.

Visualization of Allotrope Stability and
Transformation
The following diagram illustrates the relative thermodynamic stability and the transformation

pathways between the common phosphorus allotropes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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